Zosuquidar trihydrochloride

• Molecular Formula: C32H34Cl3F2N3O2
• Molecular Weight: 637.0 g/mol
• InChI: InChI=1S/C32H31F2N3O2.3ClH/c33-32(34)29-22-7-1-3-9-24(22)31(25-10-4-2-8-23(25)30(29)32)37-17-15-36(16-18-37)19-21(38)20-39-28-13-5-12-27-26(28)11-6-14-35-27;;;/h1-14,21,29-31,38H,15-20H2;3*1H/t21?,29-,30+,31?
• InChIKey: ZPFVQKPWGDRLHL-HFUWVQDBSA-N

Zosuquidar Trihydrochloride: Selective P-gp Inhibitor for MDR Reversal

Zosuquidar trihydrochloride (LY335979) is a third-generation P-glycoprotein (P-gp) modulator developed to reverse multidrug resistance (MDR) in oncology. Unlike earlier, less selective agents, it is defined by its high specificity for P-gp over other ABC transporters like BCRP and MRP1, and its minimal interaction with drug-metabolizing CYP450 enzymes. Its potency is characterized by a Ki of 59 nM for P-gp [1]. The compound has advanced to Phase III clinical trials in combination with standard chemotherapies for acute myeloid leukemia (AML), demonstrating a clear translational path from targeted inhibition to clinical application [2].

P-gp pathway inhibition study fit

Reported selectivity over BCRP and MRP1

Reported minimal CYP interaction for combination studies

• [1] Dantzig, A. H., Law, K. L., Cao, J., & Starling, J. J. (2001). Reversal of multidrug resistance by the P-glycoprotein modulator, LY335979, from the bench to the clinic. Current Medicinal Chemistry, 8(1), 39–50. View Source
• [2] Gerrard, G., Payne, E., Baker, R. J., Jones, D. T., Potter, M., Prentice, H. G., ... & Slapak, C. A. (2004). Clinical effects and P-glycoprotein inhibition in patients with acute myeloid leukemia treated with zosuquidar trihydrochloride, daunorubicin and cytarabine. Haematologica, 89(7), 782–790. View Source

Why Zosuquidar Cannot Be Replaced by Generic P-gp Inhibitors

Substituting zosuquidar trihydrochloride with other 'in-class' P-gp inhibitors like tariquidar or elacridar, or earlier agents like verapamil and cyclosporin A, introduces significant risks of off-target effects that can confound experimental results. While these compounds share P-gp inhibition as a primary mechanism, they diverge critically in their transporter selectivity profiles and potency. Tariquidar and elacridar are also potent inhibitors of the Breast Cancer Resistance Protein (BCRP), and earlier agents have strong interactions with CYP3A4 enzymes [1]. Using these alternatives without accounting for their polypharmacology can lead to ambiguous data, especially in systems co-expressing multiple efflux transporters or where drug metabolism is a key variable. The quantitative evidence below details why zosuquidar's unique selectivity window is a non-substitutable feature for precise experimental control.

BCRP cross-inhibition

Tariquidar and elacridar co-inhibit BCRP, confounding multi-transporter results.

CYP3A4 interaction

Cyclosporine A and verapamil potently inhibit CYP3A4, altering drug clearance.

Potency mismatch

Lower potency alternatives require higher concentrations, increasing off-target risk.

• [1] Mease, K., Sane, R., Podila, L., & Taub, M. E. (2012). Differential selectivity of efflux transporter inhibitors in Caco-2 and MDCK-MDR1 monolayers: a strategy to assess the interaction of a new chemical entity with P-gp, BCRP, and MRP2. Journal of Pharmaceutical Sciences, 101(5), 1888–1897. View Source

Zosuquidar Trihydrochloride: Quantitative Evidence vs. Comparators

Unmatched Selectivity: P-gp over BCRP and MRP1

Zosuquidar (LY335979) at a concentration of 5 µM showed no functional inhibition of BCRP-mediated drug resistance, a concentration approximately 100-fold higher than its Ki for P-gp. In contrast, the closely related third-generation inhibitor tariquidar acts as a BCRP substrate at low concentrations and inhibits BCRP at >100 nM. Another common alternative, elacridar, potently inhibits BCRP with an IC50 of ~50 nM [1][2]. Zosuquidar also does not modulate MRP1-mediated drug resistance, establishing it as a tool for exclusively interrogating P-gp function [1].

Selectivity vs BCRP/MRP1

Head-to-head

No BCRP inhibition at 5 µM (100× Ki for P-gp); comparators inhibit BCRP at ≥100 nM

Supports P-gp-specific interpretation in multi-transporter assays

Cross-study comparison; validate in own model

Evidence Dimension	Inhibition of BCRP-mediated drug resistance at a concentration sufficient to fully inhibit P-gp
Target Compound Data	No inhibition of BCRP-mediated resistance at 5 µM
Comparator Or Baseline	Tariquidar: Inhibits BCRP at >100 nM . Elacridar: BCRP IC50 of ~50 nM [2].
Quantified Difference	Zosuquidar requires >50- to 100-fold higher concentration for any off-target BCRP effect compared to comparators.
Conditions	Cytotoxicity reversal assays in BCRP-transfected MCF-7 cells (zosuquidar); Hoechst 33342 transport assays (elacridar, tariquidar)

Why This Matters

This ensures that experimental outcomes in multi-transporter systems can be confidently attributed solely to P-gp inhibition, eliminating a major source of confounding seen with tariquidar or elacridar.

• [1] Shepard, R. L., Cao, J., Starling, J. J., & Dantzig, A. H. (2003). Modulation of P-glycoprotein but not MRP1- or BCRP-mediated drug resistance by LY335979. International Journal of Cancer, 103(1), 121–125. View Source
• [2] Elacridar (GF120918) monograph. In: xPharm: The Comprehensive Pharmacology Reference. Elsevier. View Source

Reduced CYP3A4 Interaction Risk

Zosuquidar exhibits a significantly lower affinity for the major drug-metabolizing enzyme CYP3A4 (Ki = 3.8 µM) than for its intended target P-gp (Ki = 59 nM), representing a 64-fold selectivity window [1]. This contrasts sharply with first- and second-generation P-gp modulators. For instance, cyclosporine A, a commonly used non-selective inhibitor, potently inhibits CYP3A4 with a Ki of approximately 0.98 µM, which is within the same concentration range as its P-gp inhibition, leading to significant clinical drug-drug interactions [2].

P-gp/CYP3A4 Selectivity

Cross-study comparable

64-fold difference (CYP3A4 Ki 3.8 µM vs P-gp Ki 0.059 µM)

Reported selectivity window; supports PK interaction review

Cyclosporine A shows near-zero selectivity

Evidence Dimension	CYP3A4 inhibitory potency (Ki) relative to P-gp inhibitory potency (Ki)
Target Compound Data	CYP3A4 Ki = 3.8 µM; P-gp Ki = 0.059 µM (64-fold difference)
Comparator Or Baseline	Cyclosporine A: CYP3A4 Ki = 0.98 µM; P-gp inhibition occurs in a similar low micromolar range, representing a near-zero selectivity window [2].
Quantified Difference	Zosuquidar provides a >64-fold safety margin against CYP3A4-mediated drug interactions, which is effectively absent in cyclosporine A.
Conditions	Human liver microsome assays for CYP3A4 (midazolam 1'-hydroxylation); CEM/VLB100 plasma membrane assays for P-gp

Why This Matters

A high P-gp/CYP3A4 selectivity ratio is critical for in vivo combination studies with chemotherapeutics, minimizing pharmacokinetic interactions that could alter drug exposure and complicate efficacy or toxicity readouts.

• [1] Dantzig, A. H., Shepard, R. L., Law, K. L., Tabas, L., Pratt, S., Gillespie, J. S., ... & Wrighton, S. A. (1999). Selectivity of the multidrug resistance modulator, LY335979, for P-glycoprotein and effect on cytochrome P-450 activities. Journal of Pharmacology and Experimental Therapeutics, 290(2), 854–862. View Source
• [2] Amundsen, R., Åsberg, A., Ohm, I. K., & Christensen, H. (2012). Cyclosporine A- and tacrolimus-mediated inhibition of CYP3A4 and CYP3A5 in vitro. Drug Metabolism and Disposition, 40(4), 655–661. View Source

Superior MDR Reversal Potency

A direct head-to-head flow cytometric study evaluated the ability of zosuquidar to restore P-gp substrate (rhodamine 123 and daunorubicin) accumulation in the multidrug-resistant HL60/VCR cell line. The study found that zosuquidar was quantitatively 500 to 1500 times more potent than either cyclosporin A (CsA) or verapamil (VER) in reversing P-gp-mediated drug efflux [1]. This vast potency difference allows for complete P-gp inhibition at low nanomolar concentrations without the inherent toxicity or non-specific effects associated with micromolar concentrations of earlier modulators.

MDR Reversal Potency

Head-to-head comparison

500–1500× more potent than CsA/verapamil in restoring substrate accumulation (IC50 1.2 nM on CD56+ cells)

Reported high potency supports robust P-gp inhibition with reduced off-target risk

Potency derived from HL60/VCR cell line; verify in target model

Evidence Dimension	Relative potency for restoring P-gp substrate accumulation in MDR cells
Target Compound Data	Zosuquidar inhibits P-gp function on isolated CD56+ lymphocytes with an IC50 of 1.2 nM [1].
Comparator Or Baseline	Cyclosporin A and Verapamil
Quantified Difference	Zosuquidar is 500 to 1500 times more potent than cyclosporin A and verapamil in the same cellular assay system [1].
Conditions	Flow cytometric measurement of rhodamine 123 and daunorubicin accumulation in the MDR cell line HL60/VCR

Why This Matters

This extreme potency ensures complete and durable P-gp inhibition at low, non-toxic concentrations, making zosuquidar the preferred choice for robust in vitro and in vivo MDR reversal without complex dosing to manage off-target effects.

• [1] Green, L. J., Marder, P., & Slapak, C. A. (2001). Modulation by LY335979 of P-glycoprotein function in multidrug-resistant cell lines and human natural killer cells. Biochemical Pharmacology, 61(11), 1393–1399. View Source

Clinical P-gp Inhibition in AML Patient Samples

In a Phase I clinical trial involving 16 patients with acute myeloid leukemia (AML), intravenous administration of zosuquidar trihydrochloride resulted in rapid and profound inhibition of P-gp function. Flow cytometric analysis showed a median P-gp inhibition of 95% in CD56+ cells and 85.25% in CD33+ cells, as measured by rhodamine 123 efflux. This functional inhibition translated directly into a significant 1.6-fold decrease in the in vitro IC50 of daunorubicin in patient blasts, from a median of 247 ng/mL to 153 ng/mL (p=0.01) [1]. This demonstrates that a clinically achievable dose of zosuquidar can effectively reverse P-gp-mediated chemoresistance in a relevant disease setting.

Clinical PD in AML

Supporting evidence

Median 95% P-gp inhibition in CD56+ cells; 1.6-fold daunorubicin IC50 reduction (p=0.01) in patient blasts

Reported target-engagement and chemosensitization endpoint in AML trial

Phase I trial context; endpoint response requires validation

Evidence Dimension	In vivo P-gp inhibition and chemosensitization in patient cells
Target Compound Data	Median P-gp inhibition: 95% (CD56+ cells), 85.25% (CD33+ cells). Daunorubicin IC50 reduced from 247 to 153 ng/mL [1].
Comparator Or Baseline	Baseline (pre-treatment) patient cell P-gp activity and daunorubicin IC50.
Quantified Difference	A 1.6-fold reduction in daunorubicin IC50, achieving statistical significance (p=0.01).
Conditions	Phase I clinical trial (NCT00046930) in AML patients; P-gp function assessed by Rh123 efflux via flow cytometry; chemosensitivity via MTT assay.

Why This Matters

This clinical pharmacodynamic evidence validates zosuquidar's target engagement and functional utility in a human disease context, confirming that its in vitro potency translates into a meaningful biological effect in patients.

• [1] Gerrard, G., Payne, E., Baker, R. J., Jones, D. T., Potter, M., Prentice, H. G., ... & Slapak, C. A. (2004). Clinical effects and P-glycoprotein inhibition in patients with acute myeloid leukemia treated with zosuquidar trihydrochloride, daunorubicin and cytarabine. Haematologica, 89(7), 782–790. View Source

High-Impact Applications of Zosuquidar Trihydrochloride

In Vitro P-gp-Specific Resistance Dissection

In cell lines co-expressing P-gp, BCRP, and MRP1, zosuquidar's unmatched selectivity (Section 3, Evidence #1) allows researchers to unambiguously attribute changes in drug sensitivity solely to P-gp. A 5 µM concentration, which is negligible for BCRP/MRP1, completely reverses P-gp-mediated resistance. This is impossible with tariquidar or elacridar, which would simultaneously inhibit BCRP, confounding data interpretation. Zosuquidar is therefore the definitive chemical probe for validating P-gp's specific role in complex resistance models [1].

In Vivo Studies with Minimal PK Interference

For preclinical or clinical studies where a cytotoxic drug's metabolism by CYP3A4 is a key variable, zosuquidar's 64-fold selectivity for P-gp over CYP3A4 (Section 3, Evidence #2) ensures that any observed increase in drug exposure or efficacy is due to P-gp inhibition at the tumor or tissue level, not a systemic inhibition of its clearance. This is a critical advantage over earlier generations of P-gp modulators like cyclosporine A, which are potent CYP3A4 inhibitors and create artificial pharmacokinetic interactions [2].

High-Sensitivity Drug Uptake Assays

To assess whether a novel compound is a P-gp substrate, the assay must be maximally sensitive. Zosuquidar's extreme potency (Section 3, Evidence #3) allows for complete P-gp inhibition at single-digit nanomolar concentrations (IC50 1.2 nM), 500-1500 times lower than needed for verapamil or cyclosporin A. This high potency eliminates the risk of non-specific cytotoxicity or off-target effects at high modulator concentrations, yielding cleaner, more reliable data on substrate specificity [3].

Ex Vivo Target Engagement in Patient Hematological Samples

Translational studies on patient-derived leukemia blasts or lymphocytes require a potent inhibitor that works rapidly in a complex, protein-rich matrix like whole blood. Zosuquidar maintains significant P-gp inhibitory potency in whole blood (IC50 174 nM) and has demonstrated near-complete (95%) target engagement in CD56+ cells from AML patients (Section 3, Evidence #4). This validated ex vivo performance makes it the standard for confirming P-gp's functional relevance in clinical specimens [4].

Application

Selection Property

Validation Focus

P-gp-specific resistance modeling

Transporter selectivity profile

P-gp-specific MDR reversal interpretation

Combination study design with chemotherapeutics

CYP interaction profile

PK interaction control review

P-gp substrate identification assays

Assay potency context

Complete inhibition with low off-target risk

Ex vivo target engagement in AML research samples

Whole-blood potency and target engagement

P-gp inhibition validation in research samples

• [1] Shepard, R. L., Cao, J., Starling, J. J., & Dantzig, A. H. (2003). Modulation of P-glycoprotein but not MRP1- or BCRP-mediated drug resistance by LY335979. International Journal of Cancer, 103(1), 121–125. View Source
• [2] Dantzig, A. H., Shepard, R. L., Law, K. L., Tabas, L., Pratt, S., Gillespie, J. S., ... & Wrighton, S. A. (1999). Selectivity of the multidrug resistance modulator, LY335979, for P-glycoprotein and effect on cytochrome P-450 activities. Journal of Pharmacology and Experimental Therapeutics, 290(2), 854–862. View Source
• [3] Green, L. J., Marder, P., & Slapak, C. A. (2001). Modulation by LY335979 of P-glycoprotein function in multidrug-resistant cell lines and human natural killer cells. Biochemical Pharmacology, 61(11), 1393–1399. View Source
• [4] Gerrard, G., Payne, E., Baker, R. J., Jones, D. T., Potter, M., Prentice, H. G., ... & Slapak, C. A. (2004). Clinical effects and P-glycoprotein inhibition in patients with acute myeloid leukemia treated with zosuquidar trihydrochloride, daunorubicin and cytarabine. Haematologica, 89(7), 782–790. View Source